Cas no 81380-24-7 (9H-Carbazole-3-carboxaldehyde,9-ethyl-, 2-ethyl-2-(3-methylphenyl)hydrazone)

9H-Carbazole-3-carboxaldehyde,9-ethyl-, 2-ethyl-2-(3-methylphenyl)hydrazone structure
81380-24-7 structure
Product Name:9H-Carbazole-3-carboxaldehyde,9-ethyl-, 2-ethyl-2-(3-methylphenyl)hydrazone
CAS No:81380-24-7
MF:C24H25N3
MW:355.475405454636
MDL:MFCD06797103
CID:708064
PubChem ID:87569816
Update Time:2025-08-03

9H-Carbazole-3-carboxaldehyde,9-ethyl-, 2-ethyl-2-(3-methylphenyl)hydrazone Chemical and Physical Properties

Names and Identifiers

    • 9H-Carbazole-3-carboxaldehyde,9-ethyl-, 2-ethyl-2-(3-methylphenyl)hydrazone
    • 9-Ethylcarbazole-3-carboxaldehyde N-Ethyl-N-(m-tolyl)hydrazone
    • 9-ETHYLCARBAZOLE-3-CARBOXALDEHYDE N-ETHYL-N-(M-TOLYL)HYDRAZONE EP
    • N-ethyl-N-[(9-ethylcarbazol-3-yl)methylideneamino]-3-methylaniline
    • E0578
    • 9-Ethyl-3-[N-ethyl-N-(m-tolyl)hydrazonomethyl]carbazole
    • 9-Ethyl-9H-carbazole-3-carboxaldehyde 2-ethyl-2-(3-methylphenyl)hydrazone (ACI)
    • 9H-Carbazole-3-carboxaldehyde, 9-ethyl-, ethyl(3-methylphenyl)hydrazone (9CI)
    • AKOS015838649
    • CS-0455988
    • 9-Ethyl-3-((2-ethyl-2-(m-tolyl)hydrazono)methyl)-9H-carbazole
    • MFCD06797103
    • N-ethyl-N-[(E)-(9-ethylcarbazol-3-yl)methylideneamino]-3-methylaniline
    • 81380-24-7
    • (E)-9-ethyl-3-((2-ethyl-2-(m-tolyl)hydrazono)methyl)-9H-carbazole
    • MDL: MFCD06797103
    • Inchi: 1S/C24H25N3/c1-4-26-23-12-7-6-11-21(23)22-16-19(13-14-24(22)26)17-25-27(5-2)20-10-8-9-18(3)15-20/h6-17H,4-5H2,1-3H3
    • InChI Key: VIRJEGJEGJEEDN-UHFFFAOYSA-N
    • SMILES: N(N(CC)C1C=C(C)C=CC=1)=CC1C=C2C3C(N(C2=CC=1)CC)=CC=CC=3

Computed Properties

  • Exact Mass: 355.20500
  • Monoisotopic Mass: 355.205
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 504
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.1
  • Topological Polar Surface Area: 20.5A^2

Experimental Properties

  • Density: 1.082
  • Boiling Point: 497.756°C at 760 mmHg
  • Flash Point: 254.834°C
  • Refractive Index: 1.607
  • PSA: 20.53000
  • LogP: 5.98320
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

9H-Carbazole-3-carboxaldehyde,9-ethyl-, 2-ethyl-2-(3-methylphenyl)hydrazone Security Information

9H-Carbazole-3-carboxaldehyde,9-ethyl-, 2-ethyl-2-(3-methylphenyl)hydrazone Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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